molecular formula C14H13N B8814494 4-Styrylphenylamine

4-Styrylphenylamine

Cat. No. B8814494
M. Wt: 195.26 g/mol
InChI Key: VFPLSXYJYAKZCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Styrylphenylamine is a useful research compound. Its molecular formula is C14H13N and its molecular weight is 195.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Styrylphenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Styrylphenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H13N

Molecular Weight

195.26 g/mol

IUPAC Name

4-(2-phenylethenyl)aniline

InChI

InChI=1S/C14H13N/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H,15H2

InChI Key

VFPLSXYJYAKZCT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C=CC2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 200-ml autoclave were placed 18.6 grams (0.06 mole) of anhydrous sodium p-styrylbenzene sulfonate, 5.2 grams (0.13 mole) of sodium amide and 50 ml of liquid ammonia in the same manner as in Example 1. The resultant mixture was heated at 120° C for 6 hours. The reaction pressure in the autoclave was 90 atm. during the reaction. After the ammonia was removed, 10 ml of water was added to the reaction mixture for hydrolysis. The product was extracted with ether and the ether was distilled off to produce crude 4-aminostilbene. The recrystallization thereof from ethanol gave 11.9 grams of 4-aminostilbene having a melting point of 151° to 152° C. Yield was 88.5%.
Name
sodium p-styrylbenzene sulfonate
Quantity
18.6 g
Type
reactant
Reaction Step One
Quantity
5.2 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
liquid
Quantity
50 mL
Type
solvent
Reaction Step Five
Yield
88.5%

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